Cas no 79005-61-1 ([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-bis(1-methylethyl) ester)

• Product Name: [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-bis(1-methylethyl) ester
• CAS No: 79005-61-1
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 575766
• PubChem ID: 419549
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-bis(1-methylethyl) ester
• propan-2-yl 2-(2-propan-2-yloxycarbonylphenyl)benzoate
• 2,2'-bis(isopropoxycarbonyl)-biphenyl
• 2.2'-Diphensaeure-diisopropylester
• AC1L9HYN
• Biphenyl-o,o'-dicarbonsaeure-diisopropylester
• diisopropyl 2,2'-biphenyldicarboxylate
• diphenic acid diisopropyl ester
• Diphensaeure-diisopropylester
• NSC116223
• Dipropan-2-yl [1,1'-biphenyl]-2,2'-dicarboxylate
• NSC-116223
• DTXSID50329334
• 79005-61-1

• Inchi： 1S/C20H22O4/c1-13(2)23-19(21)17-11-7-5-9-15(17)16-10-6-8-12-18(16)20(22)24-14(3)4/h5-14H,1-4H3
• InChI Key： SSMPWJXLWVNYSS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C1C=CC=CC=1C(=O)OC(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 4.48400